4-amino-N-butyl-3-(4-methoxyphenyl)isothiazole-5-carboxamide

• IUPAC Name: 4-amino-N-butyl-3-(4-methoxyphenyl)-1,2-thiazole-5-carboxamide
• InChI: InChI=1S/C15H19N3O2S/c1-3-4-9-17-15(19)14-12(16)13(18-21-14)10-5-7-11(20-2)8-6-10/h5-8H,3-4,9,16H2,1-2H3,(H,17,19)
• InChI Key: MUWIICKJOOPRRH-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=C(C(=NS1)C2=CC=C(C=C2)OC)N
• Molecular Formula: C15H19N3O2S
• Molecular Weight: 305.4 g/mol

Description

The compound “4-amino-N-butyl-3-(4-methoxyphenyl)isothiazole-5-carboxamide” is a complex organic molecule that likely contains an isothiazole ring, a common structural motif in many pharmaceuticals and biologically active compounds. The presence of the methoxyphenyl and carboxamide groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, similar compounds are often synthesized via reactions involving amines and cyanoacetates. The use of powerful reducing agents like sodium borohydride (NaBH4) is common in these reactions.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as spectroscopic analysis, including UV-Vis, FT-IR, HRMS, 1D, and 2D NMR. These techniques can provide detailed information about the molecular structure and the nature of the chemical bonds within the compound.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, given the presence of reactive functional groups such as the amino group and the carboxamide group. These groups could participate in condensation and substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be determined using a variety of analytical techniques. These might include determining its melting point, boiling point, solubility in various solvents, and its spectral properties.

Scientific Research Applications

Antimicrobial Activity

Thiazoles and their derivatives have shown significant antimicrobial properties. For instance, sulfazole , a thiazole derivative, exhibits antimicrobial activity. .

Antiretroviral Potential

The compound ritonavir , used in the treatment of HIV/AIDS, contains a thiazole moiety. .

Antifungal Applications

Abafungin: , another thiazole-based compound, demonstrates antifungal activity. .

Anticancer Properties

Tiazofurin: , a thiazole-containing compound, has been studied for its anticancer effects. .

Other Biological Activities

Beyond the aforementioned applications, thiazoles exhibit a range of other biological activities:

• .

Natural Products and Structural Features

Thiazole moieties are present in various natural products, including vitamin B and penicillin . .

Future Directions

The potential applications of this compound could be vast, given the wide range of biological activities exhibited by similar compounds. Future research could focus on exploring its potential uses in pharmaceuticals, particularly if it shows promising biological activity.